Cas no 1244949-73-2 (6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one)
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one Chemical and Physical Properties
Names and Identifiers
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- 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one
- 6-acetyl-3,4-dihydro-1,3-benzoxazin-2-one
- 6-acetyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
- DTXSID50670393
- 6-acetyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
- DB-341650
- 1244949-73-2
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- Inchi: 1S/C10H9NO3/c1-6(12)7-2-3-9-8(4-7)5-11-10(13)14-9/h2-4H,5H2,1H3,(H,11,13)
- InChI Key: KKPYYEFDNGRAEP-UHFFFAOYSA-N
- SMILES: O1C(NCC2C=C(C(C)=O)C=CC1=2)=O
Computed Properties
- Exact Mass: 191.058
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
- XLogP3: 0.8
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093961-1g |
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 1g |
$519.75 | 2023-09-03 | |
| Alichem | A019093961-5g |
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 5g |
$1697.36 | 2023-09-03 | |
| Chemenu | CM158834-1g |
6-acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 1g |
$439 | 2023-11-21 | |
| Chemenu | CM158834-5g |
6-acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 5g |
$1539 | 2023-11-21 | |
| Chemenu | CM158834-1g |
6-acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 1g |
$439 | 2021-06-08 | |
| Chemenu | CM158834-5g |
6-acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 95% | 5g |
$1539 | 2021-06-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663002-1g |
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 98% | 1g |
¥6951.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663002-5g |
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one |
1244949-73-2 | 98% | 5g |
¥21084.00 | 2024-08-09 |
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one
Comprehensive Overview of 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2)
6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzoxazinone family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery and organic synthesis. The presence of an acetyl group at the 6-position enhances its reactivity, making it a versatile intermediate in the development of novel therapeutic agents.
In recent years, the demand for 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one has surged, driven by its role in the synthesis of bioactive molecules. Its CAS No. 1244949-73-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. The compound's molecular structure features a fused benzoxazinone ring system, which is a common motif in drugs targeting central nervous system (CNS) disorders. This has led to increased interest in its potential as a pharmacophore for neurodegenerative disease treatments.
The synthesis of 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one typically involves multistep organic reactions, including cyclization and acetylation processes. Its chemical stability and solubility properties make it suitable for various formulation applications. Researchers are also exploring its use in catalysis and material science, where its electron-rich structure can facilitate innovative applications. The compound's spectroscopic data (e.g., NMR, IR) is well-documented, aiding in its identification and purity assessment.
From an SEO perspective, users often search for terms like "6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one synthesis," "CAS 1244949-73-2 applications," and "benzoxazinone derivatives in drug discovery." These queries highlight the compound's relevance in academic and industrial settings. Additionally, its potential role in green chemistry and sustainable synthesis aligns with current trends in environmentally friendly research. The compound's patent landscape is also a topic of interest, as it may hold intellectual property value for innovative applications.
In conclusion, 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2) is a promising compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its structural versatility and reactivity make it a valuable asset for researchers aiming to develop next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.
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